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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodo-2-methoxynicotinaldehyde, a substituted pyridine derivative, is a compound of
interest in medicinal chemistry and organic synthesis. Its structural features, including the
reactive aldehyde group, the iodine atom which can participate in cross-coupling reactions, and
the methoxy group influencing its electronic properties and solubility, make it a versatile
building block for the synthesis of more complex molecules. This guide provides a
comprehensive overview of its physicochemical properties, a detailed experimental protocol for
its synthesis, and a visualization of the synthetic workflow.

Physicochemical Properties
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A summary of the known and predicted physicochemical properties of 4-lodo-2-

methoxynicotinaldehyde is presented below. It is important to note that while some properties

have been computationally predicted, experimental data for certain parameters remains limited

in publicly accessible literature.

Table 1: Physicochemical Properties of 4-lodo-2-methoxynicotinaldehyde

Property Value Source
4-iodo-2-methoxypyridine-3-
IUPAC Name PubChem[1]
carbaldehyde
4-lodo-2-methoxypyridine-3-
Synonyms carboxaldehyde, 3-Formyl-4- Chem-Impex[2]
iodo-2-methoxypyridine
CAS Number 158669-26-2 Chem-Impex|[2]
Molecular Formula C7HeINO2 PubChem[1]
Molecular Weight 263.03 g/mol PubChem[1]
Appearance White to yellow powder Chem-Impex[2]
Boiling Point 328.3°C (Predicted) MySkinRecipes|[3]
Melting Point Not available
The methoxy group is noted to
contribute to its solubility and
Solubility stability.[2] Specific quantitative
data in common solvents is not
readily available.
logP (XLogP3) 1.3 (Computed) PubChem|[1]

pKa

Not available

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-lodo-2-

methoxynicotinaldehyde is not readily available in the searched literature, a reasonable
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synthetic route can be adapted from established procedures for structurally similar compounds,
such as the synthesis of 4-iodo-2,5-dimethoxybenzaldehyde[4]. The following protocol is a
proposed method.

Synthesis of 4-lodo-2-methoxynicotinaldehyde

This proposed two-step synthesis involves the iodination of a suitable 2-methoxypyridine
precursor followed by formylation.

Step 1: lodination of 2-methoxy-3-methylpyridine
o Materials: 2-methoxy-3-methylpyridine, N-lodosuccinimide (NIS), Acetonitrile (anhydrous).
e Procedure:

o In a round-bottom flask, dissolve 2-methoxy-3-methylpyridine (1.0 eq) in anhydrous
acetonitrile.

o Add N-lodosuccinimide (1.1 eq) to the solution portion-wise at room temperature.

o Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by
Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction with a saturated aqueous solution of sodium
thiosulfate.

o Extract the product with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl
acetate gradient) to yield 4-iodo-2-methoxy-3-methylpyridine.

Step 2: Oxidation to 4-lodo-2-methoxynicotinaldehyde

o Materials: 4-iodo-2-methoxy-3-methylpyridine, Selenium dioxide (SeO2), 1,4-Dioxane, Water.
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e Procedure:

o In a round-bottom flask equipped with a reflux condenser, suspend 4-iodo-2-methoxy-3-
methylpyridine (1.0 eq) in a mixture of 1,4-dioxane and water.

o Add selenium dioxide (1.2 eq) to the suspension.

o Heat the reaction mixture to reflux (approximately 100-110 °C) for 4-6 hours, monitoring by
TLC.

o After completion, cool the mixture to room temperature and filter to remove the black
selenium precipitate.

o Concentrate the filtrate under reduced pressure.
o Dissolve the residue in ethyl acetate and wash with water and brine.
o Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

o Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl
acetate gradient) to afford 4-lodo-2-methoxynicotinaldehyde.

Mandatory Visualization

The following diagram illustrates the proposed synthetic workflow for 4-lodo-2-
methoxynicotinaldehyde.
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Caption: Proposed two-step synthesis workflow for 4-lodo-2-methoxynicotinaldehyde.

Signaling Pathways

Currently, there is no specific information available in the searched scientific literature detailing
the involvement of 4-lodo-2-methoxynicotinaldehyde in any signaling pathways. Its utility is
primarily documented as a synthetic intermediate for the creation of more complex, potentially
biologically active molecules.[2] Future research may elucidate specific biological targets and
pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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